2-[4-(3-fluorobenzoyl)piperazin-1-yl]-1,3-benzoxazole

• IUPAC Name: [4-(1,3-benzoxazol-2-yl)piperazin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C18H16FN3O2/c19-14-5-3-4-13(12-14)17(23)21-8-10-22(11-9-21)18-20-15-6-1-2-7-16(15)24-18/h1-7,12H,8-11H2
• InChI Key: WLZKOSKDRWBNHG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3O2)C(=O)C4=CC(=CC=C4)F
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

“2-[4-(3-fluorobenzoyl)piperazin-1-yl]-1,3-benzoxazole” is a chemical compound that contains a benzoxazole ring and a piperazine ring. The benzoxazole ring is a heterocyclic compound, which is a compound that contains atoms of at least two different elements as members of its rings. The piperazine ring is a common structural motif found in agrochemicals and pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance.

Molecular Structure Analysis

The molecular structure of “2-[4-(3-fluorobenzoyl)piperazin-1-yl]-1,3-benzoxazole” can be characterized by techniques such as Infrared Spectroscopy (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry. These techniques can provide information about the functional groups, connectivity of atoms, and the molecular weight of the compound.

Chemical Reactions Analysis

The chemical reactions involving “2-[4-(3-fluorobenzoyl)piperazin-1-yl]-1,3-benzoxazole” are not explicitly mentioned in the available resources.

Scientific Research Applications

Agricultural Chemistry: Herbicide Development

The compound has been identified as a potential herbicide, particularly for use in soybean fields. . This selective contact herbicide is absorbed by the shoots and leaves of weeds, offering a promising application in the management of annual broadleaf and some grassy weeds in agricultural settings.

Medicinal Chemistry: Antibacterial Agents

Derivatives of the benzoxazole and piperazine structure, similar to “Z354331294”, have been synthesized and evaluated for their antibacterial activity. These compounds have shown promise in combating bacterial strains such as Bacillus subtilis and Staphylococcus aureus. .

Pharmaceutical Research: Antipsychotic Medications

The piperazine moiety within “Z354331294” is known for its wide range of biological activities, including antipsychotic effects. Compounds with this structure act as dopamine and serotonin antagonists and are used in antipsychotic drug substances. .

Mechanism of Action

The mechanism of action of “2-[4-(3-fluorobenzoyl)piperazin-1-yl]-1,3-benzoxazole” is not specified in the available resources.

Safety and Hazards

The safety and hazards associated with “2-[4-(3-fluorobenzoyl)piperazin-1-yl]-1,3-benzoxazole” are not specified in the available resources.

Future Directions

The future directions for “2-[4-(3-fluorobenzoyl)piperazin-1-yl]-1,3-benzoxazole” could involve further studies on its synthesis, characterization, and potential applications. It could also involve studying its biological activity and potential use in pharmaceutical applications.